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Compound of Interest

Compound Name: Methyl 2-bromo-6-methyinicotinate
CAS No.: 885277-48-5
Cat. No.: B1279497
Get Quote
. J

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and
professionals in drug development on the structural characteristics, synthesis, and application
of Methyl 2-bromo-6-methylnicotinate. As a key heterocyclic building block, its strategic
functionalization offers a gateway to novel molecular architectures.

Core Structural and Chemical Identity

Methyl 2-bromo-6-methylnicotinate is a substituted pyridine derivative, a class of compounds
of immense interest in medicinal chemistry. The molecule incorporates a bromine atom at the
2-position, a methyl group at the 6-position, and a methyl ester at the 3-position (nicotinate
core). This specific arrangement of functional groups dictates its reactivity and utility as a
versatile synthetic intermediate.
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Identifier Value Source(s)
methyl 2-bromo-6-

IUPAC Name o [1]
methylpyridine-3-carboxylate
2-Bromo-6-methyl-nicotinic
acid methyl ester, Methyl 2-

Synonyms [1112]
bromo-6-methyl-3-
pyridinecarboxylate

CAS Number 885277-48-5 [11[2][3]

Molecular Formula CsHsBrNO2 [1]

Molecular Weight 230.06 g/mol [3]
0O=C(0OC)C1=C(Br)N=C(C)C=

SMILES [3]

C1
InChl=1S/C8H8BrNO2/c1-5-3-

InChl 4-6(7(9)10-5)8(11)12-2/h3- [1]
4H,1-2H3
UWRNYQBIUUVTGB-

InChlKey [1]

UHFFFAOYSA-N

Physicochemical & Spectroscopic Profile

Understanding the physical properties and spectral signatures of Methyl 2-bromo-6-

methylnicotinate is critical for its effective use in the laboratory, from reaction setup to

purification and final characterization.

Property Value Source(s)
Appearance Liquid [1]
Purity Typically 296% [1]

N Store at 2-8°C under an inert
Storage Conditions
atmosphere

[3]
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While specific, publicly available spectra for this exact compound are limited, data for closely
related analogs such as methyl 6-methylnicotinate provide a strong predictive framework for its
characterization.[4][5] The *H NMR spectrum is expected to show distinct singlets for the two
methyl groups (one on the pyridine ring and one from the ester) and two doublets in the
aromatic region corresponding to the protons on the pyridine ring.

Synthesis Protocol: Acid-Catalyzed Esterification

The most direct and industrially relevant synthesis of Methyl 2-bromo-6-methylnicotinate is
the esterification of its corresponding carboxylic acid, 2-bromo-6-methylnicotinic acid (CAS
1060810-09-4). The following protocol is based on well-established acid-catalyzed esterification
principles, analogous to the synthesis of similar nicotinic esters.[6]

Causality and Experimental Design

The choice of an acid catalyst (e.g., concentrated sulfuric acid) is crucial for this transformation.
The reaction, known as a Fischer esterification, proceeds by protonating the carbonyl oxygen
of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl
carbon, making it susceptible to nucleophilic attack by the weakly nucleophilic methanol. The
reaction is driven to completion by using a large excess of methanol, which acts as both a
reagent and a solvent, shifting the equilibrium towards the product side in accordance with Le
Chatelier's principle. Refluxing provides the necessary activation energy for the reaction to
proceed at a practical rate.

Step-by-Step Methodology

Materials:

2-bromo-6-methylnicotinic acid

Anhydrous Methanol (MeOH)

Concentrated Sulfuric Acid (H2SOa)

Saturated aqueous Sodium Bicarbonate (NaHCOs) solution

Ethyl Acetate (EtOAc) or Dichloromethane (DCM)
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 Brine (saturated NaCl solution)
¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
Protocol:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, suspend 2-bromo-6-methylnicotinic acid (1.0 eq) in an excess of anhydrous
methanol (e.g., 10-20 mL per gram of acid).

o Catalyst Addition: Cool the mixture in an ice bath. Slowly and carefully add a catalytic
amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirring suspension.

e Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Heat the
reaction to reflux and maintain for several hours (typically 4-12 hours). Monitor the reaction
progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

o Work-up (Quench & Extract): Cool the reaction mixture to room temperature. Carefully
neutralize the residue by the slow addition of a saturated aqueous solution of sodium
bicarbonate until effervescence ceases. Extract the aqueous layer with an organic solvent
like ethyl acetate or dichloromethane (3x).

o Work-up (Wash & Dry): Combine the organic layers and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the organic solution under reduced
pressure using a rotary evaporator to yield the crude Methyl 2-bromo-6-methylnicotinate.
If necessary, purify the crude product by column chromatography on silica gel.

Synthesis Workflow Diagram
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Caption: Acid-catalyzed esterification workflow for Methyl 2-bromo-6-methylnicotinate.
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Reactivity and Applications in Drug Discovery

The synthetic value of Methyl 2-bromo-6-methylnicotinate lies in its capacity for selective
chemical transformations at two key positions: the C-Br bond and the ester moiety.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 2-position of the pyridine ring is an excellent handle for palladium-
catalyzed cross-coupling reactions.[7] This allows for the construction of C-C and C-N bonds,
which are fundamental transformations in the synthesis of complex pharmaceutical agents.

e Suzuki-Miyaura Coupling: Reaction with boronic acids or esters introduces diverse aryl or
heteroaryl substituents. This is one of the most powerful methods for creating biaryl
structures, which are prevalent in kinase inhibitors and other targeted therapies.[8][9] The
general mechanism involves oxidative addition, transmetalation, and reductive elimination.
[10]

e Buchwald-Hartwig Amination: Coupling with amines provides access to a wide range of
substituted 2-aminopyridines, another critical scaffold in medicinal chemistry.

e Sonogashira Coupling: Reaction with terminal alkynes yields 2-alkynylpyridine derivatives.

Ester Group Transformations

The methyl ester is amenable to standard transformations:

o Hydrolysis: Saponification with a base like NaOH or LiOH converts the ester back to the
carboxylic acid, which can then be used in amide bond forming reactions.

o Aminolysis: Direct reaction with amines can form the corresponding amides, though this
often requires harsh conditions. It is more common to first hydrolyze the ester and then
perform a peptide coupling.

Logical Reaction Pathways Diagram
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Caption: Key reaction pathways for Methyl 2-bromo-6-methylnicotinate.

Safety and Handling

A safety data sheet (SDS) is available for Methyl 2-bromo-6-methylnicotinate under its
chemical name.[2] As with all halogenated organic compounds, it should be handled with
appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab
coat.

Handling: Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly
after handling.

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area,
as recommended.[3]

Conclusion
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Methyl 2-bromo-6-methylnicotinate is a high-value synthetic intermediate whose utility is
defined by the orthogonal reactivity of its functional groups. The C-Br bond serves as a linchpin
for introducing molecular diversity via robust palladium-catalyzed cross-coupling reactions,
while the methyl ester provides a handle for further derivatization, primarily through amide bond
formation after hydrolysis. This technical guide provides the foundational knowledge, from
synthesis to application, required for researchers to confidently and effectively incorporate this
versatile building block into their drug discovery and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

